Cas no 920036-30-2 (1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester)
920036-30-2 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester
CAS No:920036-30-2
MF:C12H13BrFN3O2
MW:330.152925252914
MDL:MFCD13183728
CID:759072
PubChem ID:25132591
Update Time:2025-07-31
1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester
- JHGFMHKJAGYPEL-UHFFFAOYSA-N
- tert-butyl3-(bromomethyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- 1h-pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester
- SCHEMBL3099665
- 920036-30-2
- tert-butyl 3-(bromomethyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- TERT-BUTYL3-(BROMOMETHYL)-6-FLUOROPYRAZOLO[3,4-B]PYRIDINE-1-CARBOXYLATE
- 1-Boc-3-(bromomethyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine
- tert-butyl 3-(bromomethyl)-6-fluoropyrazolo[3,4-b]pyridine-1-carboxylate
-
- MDL: MFCD13183728
- Inchi: 1S/C12H13BrFN3O2/c1-12(2,3)19-11(18)17-10-7(8(6-13)16-17)4-5-9(14)15-10/h4-5H,6H2,1-3H3
- InChI Key: JHGFMHKJAGYPEL-UHFFFAOYSA-N
- SMILES: BrCC1C2=CC=C(N=C2N(C(=O)OC(C)(C)C)N=1)F
Computed Properties
- Exact Mass: 329.01752g/mol
- Monoisotopic Mass: 329.01752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57Ų
1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D521499-1g |
TERT-BUTYL 3-(BROMOMETHYL)-6-FLUOROPYRAZOLO[3,4-B]PYRIDINE-1-CARBOXYLATE |
920036-30-2 | 95% | 1g |
$1250 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749088-1g |
tert-Butyl 3-(bromomethyl)-6-fluoro-1h-pyrazolo[3,4-b]pyridine-1-carboxylate |
920036-30-2 | 98% | 1g |
¥7791.00 | 2024-04-25 | |
| eNovation Chemicals LLC | D521499-1g |
TERT-BUTYL 3-(BROMOMETHYL)-6-FLUOROPYRAZOLO[3,4-B]PYRIDINE-1-CARBOXYLATE |
920036-30-2 | 95% | 1g |
$1250 | 2025-02-26 | |
| eNovation Chemicals LLC | D521499-1g |
TERT-BUTYL 3-(BROMOMETHYL)-6-FLUOROPYRAZOLO[3,4-B]PYRIDINE-1-CARBOXYLATE |
920036-30-2 | 95% | 1g |
$1250 | 2025-02-22 |
1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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